Cas no 467253-97-0 (4-(Pyrimidin-5-yl)benzamide)

• Product Name: 4-(Pyrimidin-5-yl)benzamide
• CAS No: 467253-97-0
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 5866507
• PubChem ID: 69260337
• Update Time: 2025-08-04

4-(Pyrimidin-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-1585763
• 4-(pyrimidin-5-yl)benzamide
• 467253-97-0
• SCHEMBL4966219
• 4-(Pyrimidin-5-yl)benzamide

• Inchi： 1S/C11H9N3O/c12-11(15)9-3-1-8(2-4-9)10-5-13-7-14-6-10/h1-7H,(H2,12,15)
• InChI Key： WTNBCAFGDRALGB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1=CN=CN=C1)N

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(Pyrimidin-5-yl)benzamide

4-(Pyrimidin-5-yl)benzamide: An Overview of a Promising Compound in Medicinal Chemistry

4-(Pyrimidin-5-yl)benzamide (CAS No. 467253-97-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Synthesis

4-(Pyrimidin-5-yl)benzamide is a derivative of benzamide with a pyrimidine ring attached to the benzene ring at the 4-position. The chemical structure of 4-(Pyrimidin-5-yl)benzamide can be represented as C₁₁H₉N₃O, with a molecular weight of 203.21 g/mol. The compound is characterized by its planar structure, which is crucial for its biological activity and interactions with various biological targets.

The synthesis of 4-(Pyrimidin-5-yl)benzamide can be achieved through several methods. One common approach involves the reaction of 4-chlorobenzoyl chloride with pyrimidine in the presence of a base such as triethylamine. Another method involves the coupling of 4-aminobenzoic acid with pyrimidine using coupling reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for research and development purposes.

Biological Activities and Mechanisms of Action

4-(Pyrimidin-5-yl)benzamide has shown promising biological activities in various preclinical studies. One of its key properties is its ability to act as an inhibitor of specific enzymes and receptors, which makes it a potential candidate for the treatment of several diseases. Recent studies have focused on its anti-inflammatory, anti-cancer, and neuroprotective effects.

In the context of anti-inflammatory activity, 4-(Pyrimidin-5-yl)benzamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α (Tumor Necrosis Factor-alpha) and IL-6 (Interleukin-6). This inhibition is believed to be mediated through the modulation of signaling pathways such as NF-κB (Nuclear Factor Kappa B), which plays a central role in inflammation.

In cancer research, 4-(Pyrimidin-5-yl)benzamide has demonstrated antiproliferative effects on various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. Additionally, it has been reported to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to tumors.

The neuroprotective effects of 4-(Pyrimidin-5-yl)benzamide have also been investigated. Preclinical studies have shown that it can protect neurons from oxidative stress and neurotoxicity induced by agents such as glutamate and β-amyloid peptides. These findings suggest that 4-(Pyrimidin-5-yl)benzamide may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results of 4-(Pyrimidin-5-yl)benzamide have led to increased interest in its potential therapeutic applications. Several clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions. For instance, phase I clinical trials are being conducted to assess the pharmacokinetics and safety profile of the compound in healthy volunteers.

In addition to these trials, researchers are exploring combination therapies involving 4-(Pyrimidin-5-yl)benzamide. Combining this compound with other drugs or therapeutic modalities may enhance its therapeutic effects while reducing side effects. For example, combining it with chemotherapy agents or immunotherapies may provide synergistic benefits in cancer treatment.

The future prospects for 4-(Pyrimidin-5-yl)benzamide are promising. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.

Safety Considerations and Regulatory Status

Safety is a critical aspect in the development of any new drug candidate. Preclinical toxicology studies have shown that 4-(Pyrimidin-5-yl)benzamide has a favorable safety profile at therapeutic doses. However, like all compounds under investigation, it is subject to rigorous safety assessments throughout the drug development process.

The regulatory status of 4-(Pyrimidin-5-yl)benzamide strong > varies by country and region. In many jurisdictions, it is classified as an investigational new drug (IND), which allows for its use in clinical trials under strict regulatory oversight. Regulatory agencies such as the FDA (U.S. Food and Drug Administration), EMA (European Medicines Agency), and others are closely monitoring the progress of clinical trials involving this compound.

Closing Remarks

In conclusion, 4-(Pyrimidin-5-yl)benzamide strong > (CAS No. 467253-97-0) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders highlight its significance in medicinal chemistry. As research continues to advance our understanding of this compound, it is expected to contribute significantly to improving patient outcomes and advancing medical science.